PF-04691502
PF-04691502
PF-04691502 is pI3K/mTOR Kinase Inhibitor PF-04691502 is an agent targeting the phosphatidylinositol 3 kinase (PI3K) and mammalian target of rapamycin (mTOR) in the PI3K/mTOR signaling pathway, with potential antineoplastic activity.
PF-04691502 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
an ATP-competitive PI3K/mTOR dual inhibito
PF-04691502 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
an ATP-competitive PI3K/mTOR dual inhibito
Brand Name:
Vulcanchem
CAS No.:
1013101-36-4
VCID:
VC0548410
InChI:
InChI=1S/C22H27N5O4/c1-13-17-11-18(14-3-8-19(30-2)24-12-14)21(29)27(20(17)26-22(23)25-13)15-4-6-16(7-5-15)31-10-9-28/h3,8,11-12,15-16,28H,4-7,9-10H2,1-2H3,(H2,23,25,26)
SMILES:
Array
Molecular Formula:
C22H27N5O4
Molecular Weight:
425.5 g/mol
PF-04691502
CAS No.: 1013101-36-4
Cat. No.: VC0548410
Molecular Formula: C22H27N5O4
Molecular Weight: 425.5 g/mol
Purity: >97 % (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | PF-04691502 is pI3K/mTOR Kinase Inhibitor PF-04691502 is an agent targeting the phosphatidylinositol 3 kinase (PI3K) and mammalian target of rapamycin (mTOR) in the PI3K/mTOR signaling pathway, with potential antineoplastic activity. PF-04691502 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications. an ATP-competitive PI3K/mTOR dual inhibito |
|---|---|
| CAS No. | 1013101-36-4 |
| Molecular Formula | C22H27N5O4 |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | 2-amino-8-[4-(2-hydroxyethoxy)cyclohexyl]-6-(6-methoxy-3-pyridinyl)-4-methylpyrido[2,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C22H27N5O4/c1-13-17-11-18(14-3-8-19(30-2)24-12-14)21(29)27(20(17)26-22(23)25-13)15-4-6-16(7-5-15)31-10-9-28/h3,8,11-12,15-16,28H,4-7,9-10H2,1-2H3,(H2,23,25,26) |
| Standard InChI Key | XDLYKKIQACFMJG-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCC(CC3)OCCO)C4=CN=C(C=C4)OC |
| Appearance | Solid powder |
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